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CAS No.: 4212-93-5
Cat. No.: B1295756
Get Quote
. J

Disclaimer: Information regarding the specific application and efficacy of Terbuchlor is limited
in publicly available resources. This guide is based on the general characteristics of
chloroacetanilide herbicides, the chemical family to which Terbuchlor belongs. Researchers
should use this information as a starting point and conduct small-scale trials to determine
optimal application parameters for their specific conditions.

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) to assist researchers, scientists, and drug development professionals in
optimizing Terbuchlor spray application for maximum weed control in experimental settings.

Troubleshooting Guide

This guide addresses common issues that may arise during the application of Terbuchlor and
other chloroacetanilide herbicides.
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Problem Potential Causes

Troubleshooting Steps

Poor Weed Control Incorrect application timing,
Inadequate herbicide rate,
Environmental conditions (too
dry, too cold), Weed
resistance, Improper spray
coverage, Incorrect weed
identification.

1. Verify Application Timing:
Terbuchlor, like other
chloroacetanilides, is primarily
a pre-emergence herbicide. It
must be applied before weed
seeds germinate. 2. Review
Application Rate: Ensure the
applied rate is appropriate for
the target weed species and
soil type. Heavier soils or those
with high organic matter may
require higher rates. 3. Assess
Environmental Conditions:
Chloroacetanilides require soil
moisture for activation. If
conditions are dry, efficacy will
be reduced. Application in cold
temperatures can also
decrease effectiveness. 4.
Investigate Weed Resistance:
If a specific weed species is
not controlled, consider the
possibility of resistance to
Group 15 (WSSA) herbicides.
Rotate or tank-mix with
herbicides having a different
mode of action.[1][2] 5.
Evaluate Spray Coverage:
Ensure uniform spray
coverage across the treated
area. Check nozzles for
clogging and proper spray
pattern. 6. Confirm Weed
Identification: Ensure the

target weeds are within the
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spectrum of control for

chloroacetanilide herbicides.

1. Confirm Application Timing:
Apply Terbuchlor before crop
emergence unless crop-
specific tolerance has been
established. 2. Check
Application Rate: Verify that
the application rate is within
the recommended range for
o the specific crop and soil type.
Application to emerged crops, _
o 3. Evaluate Environmental
Incorrect application rate (too -
) Conditions: Cool, wet
_ o high), Unfavorable N
Crop Injury (Phytotoxicity) ) - conditions can slow crop
environmental conditions (cool, )
) o growth and increase the
wet soils), Crop sensitivity, ] o
i potential for herbicide injury. 4.
Spray drift. ]
Review Crop Tolerance: Not all
crops are tolerant to
chloroacetanilide herbicides.
Confirm the tolerance of your
specific crop variety. 5. Assess
for Spray Drift: Check for
patterns of injury that might
indicate drift onto sensitive,

non-target plants.

Inconsistent Results Across Variable soil characteristics 1. Analyze Soil Properties:
Plots (organic matter, texture), Variations in soil organic
Uneven spray application, matter and texture across the
Variable weed pressure, experimental area can affect
Differences in soil moisture. herbicide availability and
efficacy. 2. Calibrate Sprayer:
Ensure the sprayer is properly
calibrated to deliver a
consistent volume across all
plots. 3. Map Weed
Populations: Document the

initial weed pressure in each
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plot to account for variability in
weed density. 4. Monitor Soil
Moisture: Use soil moisture
probes to assess and record
moisture levels across the

experimental site.

Frequently Asked Questions (FAQs)

1. What is the mode of action of Terbuchlor?

Terbuchlor is a member of the chloroacetanilide herbicide family (WSSA Group 15, HRAC
Group K3).[3] Its primary mode of action is the inhibition of very-long-chain fatty acid (VLCFA)
biosynthesis.[4] This disruption of lipid synthesis impairs cell division and growth in susceptible
weeds, particularly during the early stages of germination and seedling development.[4]

2. What are the typical symptoms of Terbuchlor injury on susceptible weeds?

As a pre-emergence herbicide, Terbuchlor affects weeds as they germinate. Susceptible grass
seedlings may fail to emerge from the soil. If they do emerge, they may exhibit stunted growth,
with new leaves appearing malformed or failing to unroll properly. Broadleaf weeds may also
show stunting and crinkled or cupped leaves.

3. What is the optimal timing for Terbuchlor application?

Terbuchlor should be applied as a pre-emergence herbicide, meaning it must be applied to the
soil before the target weeds germinate. Its effectiveness is significantly reduced when applied
to emerged weeds.

4. What environmental conditions are ideal for Terbuchlor application?

Optimal performance of Terbuchlor and other chloroacetanilide herbicides requires adequate
soil moisture (approximately 0.5 inches of rainfall or irrigation within a week of application) to
move the herbicide into the soil profile where weed seeds are germinating. Efficacy is generally
reduced in dry conditions. Application to cold, wet soils may increase the risk of crop injury.

5. What is the general weed control spectrum for Terbuchlor?
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As a chloroacetanilide, Terbuchlor is expected to primarily control annual grasses and some
small-seeded broadleaf weeds.

6. Can Terbuchlor be tank-mixed with other herbicides?

While specific tank-mix partners for Terbuchlor are not well-documented, chloroacetanilide
herbicides are often tank-mixed with other herbicides to broaden the weed control spectrum. A
jar test should always be conducted to ensure physical compatibility before mixing any
products in the spray tank. It is also crucial to follow the labels of all tank-mix partners and
adhere to the most restrictive guidelines.

7. How can | manage the risk of weed resistance to Terbuchlor?

To mitigate the development of herbicide resistance, it is essential to incorporate integrated
weed management (IWM) practices. This includes rotating crops, using herbicides with
different modes of action, and employing mechanical or cultural weed control methods when
feasible. Avoid repeated applications of herbicides from the same group (WSSA Group 15) on
the same field.

Data Presentation

Due to the limited availability of specific data for Terbuchlor, the following tables are based on
general values for the chloroacetanilide class of herbicides and should be used as a reference
for experimental planning.

Table 1: General Application Rates for Chloroacetanilide Herbicides (Pre-emergence)
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Application Rate (Ibs

Soil Texture Organic Matter .
a.i.lacre)
Coarse (Sand, Loamy Sand) Low (<1.5%) 1.0-15
Medium (Loam, Silt Loam) Moderate (1.5-3.0%) 15-2.0
Fine (Clay, Clay Loam) High (>3.0%) 20-25

Note: These are generalized
rates. Always consult the
product label for specific
recommendations and adjust
based on target weed species

and density.

Table 2: Susceptibility of Common Weeds to Chloroacetanilide Herbicides

Weed Species

Common Name

General Susceptibility

Echinochloa crus-galli Barnyardgrass High
Digitaria sanguinalis Large Crabgrass High
Setaria faberi Giant Foxtall High
Setaria viridis Green Foxtail High

Amaranthus retroflexus

Redroot Pigweed

Moderate to High

Chenopodium album

Common Lambsquarters

Moderate

Ambrosia artemisiifolia

Common Ragweed

Low to Moderate

Abutilon theophrasti

Velvetleaf

Low

Susceptibility can vary based
on the specific
chloroacetanilide herbicide,
application rate, and

environmental conditions.
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Experimental Protocols

Protocol: Evaluating the Efficacy of Terbuchlor in a Field Setting

This protocol outlines a general procedure for conducting a field trial to assess the efficacy of
Terbuchlor.

1. Experimental Design:

 Utilize a randomized complete block design (RCBD) with a minimum of four replications.
 Include an untreated control plot in each replication for comparison.
» Plot size should be adequate to minimize edge effects (e.g., 10 ft x 30 ft).

2. Treatments:

 Include a range of Terbuchlor application rates (e.g., 0.5x, 1x, and 2x the anticipated
effective rate).

o If applicable, include tank-mix combinations with other herbicides.

o A standard, commercially available herbicide with a similar weed control spectrum can be
included as a positive control.

3. Application:

o Calibrate the sprayer to deliver a consistent spray volume (e.g., 15-20 gallons per acre).

o Use appropriate nozzles (e.g., flat-fan) to ensure uniform coverage.

o Apply treatments before weed and crop emergence.

e Record environmental conditions at the time of application (temperature, humidity, wind
speed, soil moisture).

4. Data Collection:

» Weed Control Efficacy: Conduct visual ratings of percent weed control at regular intervals
(e.q., 14, 28, and 56 days after treatment). Use a scale of 0% (no control) to 100% (complete
control) compared to the untreated check.

» Weed Density and Biomass: At a designated time point, count the number of individual weed
species within a defined quadrat in each plot. Collect the above-ground biomass of these
weeds, dry, and weigh.

o Crop Phytotoxicity: Visually assess crop injury at regular intervals using a scale of 0% (no
injury) to 100% (crop death). Note any symptoms such as stunting, chlorosis, or
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malformation.
o Crop Yield: At the end of the growing season, harvest the crop from a designated area within
each plot and determine the yield.

5. Statistical Analysis:

» Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD.
o Use a mean separation test (e.g., Tukey's HSD) to determine significant differences between
treatment means.

Mandatory Visualization
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Troubleshooting Poor Weed Control

Poor Weed Control Observed

Yes - Rotate or tank-mix with a different mode of action

No - Re-evaluate gpplication timing

No - Adjust application rate

No - Consider irrigation if possible

No - Investigate other factors (e.g., coverage)

Review protocol and consider alternative strategies.

Click to download full resolution via product page

Caption: A troubleshooting workflow for diagnosing poor weed control with Terbuchlor.
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Experimental Workflow for Terbuchlor Efficacy Trial

Site Selection & Characterization

l

Randomized Complete Block Design

l

Prepare Terbuchlor Concentrations & Tank Mixes

l

Pre-emergence Spray Application

'

Collect Weed Control, Crop Injury, and Yield Data

Statistical Analysis (ANOVA)

l

Draw Conclusions on Efficacy and Crop Safety

Click to download full resolution via product page

Caption: A generalized workflow for conducting a field efficacy trial of Terbuchlor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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